2-Amino-6-(trifluoromethyl)pyridine-4-acetic acid

• IUPAC Name: 2-[2-amino-6-(trifluoromethyl)pyridin-4-yl]acetic acid
• InChI: InChI=1S/C8H7F3N2O2/c9-8(10,11)5-1-4(3-7(14)15)2-6(12)13-5/h1-2H,3H2,(H2,12,13)(H,14,15)
• InChI Key: XDPDLIDGLNLBJM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1C(F)(F)F)N)CC(=O)O
• Molecular Formula: C8H7F3N2O2
• DSSTOX Substance ID: DTXSID001231494
• Molecular Weight: 220.15 g/mol
• CAS RN: 1227515-77-6

Description

“2-Amino-6-(trifluoromethyl)pyridine” is a 2-amino-substituted nitrogen-containing six-membered heterocyclic compound. It is used as an important pharmaceutical intermediate. The empirical formula is C6H5F3N2 and its molecular weight is 162.11.

Synthesis Analysis

The synthesis of “2-Amino-6-(trifluoromethyl)pyridine” can be achieved by the chemical reaction of 2-fluoro-4-trifluoromethyl-pyridine, acetamidine hydrochloride, NaOH, H2O, and dimethyl sulfoxide under certain conditions. It has been used as a substrate in a one-pot synthesis of the corresponding 7-aza-indole.

Molecular Structure Analysis

The molecular structure of “2-Amino-6-(trifluoromethyl)pyridine” can be represented by the SMILES string Nc1cccc(n1)C(F)(F)F. The InChI representation is 1S/C6H5F3N2/c7-6(8,9)4-2-1-3-5(10)11-4/h1-3H,(H2,10,11).

Chemical Reactions Analysis

The trifluoromethylpyridine structure in “2-Amino-6-(trifluoromethyl)pyridine” plays a key role in its chemical reactions. The presence of fluorine and the pyridine structure result in superior pest control properties when compared to traditional phenyl-containing insecticides.

Physical And Chemical Properties Analysis

“2-Amino-6-(trifluoromethyl)pyridine” is a solid with a melting point of 85-89 °C. It has an assay of 97%.

Scientific Research Applications

Synthesis of Functionalized Pyridines

The compound has been utilized in the synthesis of 2,4,6-trisubstituted pyridines through a process that involves intermolecular Michael addition/lactamization, thiophenol elimination, and N- to O-sulfonyl migration. This method allows for the generation of 2-sulfonate-substituted pyridines, which can be further derivatized to enhance structural diversity, highlighting its potential in creating complex pyridine-based structures for various scientific applications (Stark et al., 2013).

Catalytic Applications in Organic Synthesis

The acetic acid functionalized pyridinium salt, specifically 1-(carboxymethyl)pyridinium iodide, demonstrates its role as a reusable catalyst in the green, simple, and efficient synthesis of pyranopyrazole derivatives. This application showcases the compound's significance in facilitating organic synthesis reactions under environmentally friendly conditions (Moosavi‐Zare et al., 2016).

Coordination Chemistry and Polymer Formation

Research demonstrates the reactivity of pyridine-based carboxylic acids with Zn(II) salts, leading to the formation of coordination polymers and discrete metallomacrocycle structures under varying conditions. These findings contribute to the understanding of how pyridine derivatives can be employed in the creation of novel materials with potential applications in catalysis, molecular recognition, and the construction of functional supramolecular assemblies (Ghosh et al., 2004).

Mechanism of Action

The biological activities of “2-Amino-6-(trifluoromethyl)pyridine” derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

“2-Amino-6-(trifluoromethyl)pyridine” is classified as Acute Tox. 2 Oral, Eye Irrit. 2, Skin Irrit. 2, Skin Sens. 1, and STOT SE 3. It is fatal if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The unique properties of “2-Amino-6-(trifluoromethyl)pyridine” make it a valuable compound in the pharmaceutical industry. It is expected that many novel applications of this compound will be discovered in the future.